Cas no 1421586-39-1 (3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane)

• Product Name: 3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane
• CAS No: 1421586-39-1
• MF: C₁₈H₂₆N₂O₃S₂
• MW: 382.540642261505
• CID: 5365655
• Update Time: 2025-11-07

3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane Chemical and Physical Properties

Names and Identifiers

• Hexahydro-3-(4-morpholinylmethyl)-4-[(2-phenylethenyl)sulfonyl]-1,4-thiazepine
• 3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane

• Inchi： 1S/C18H26N2O3S2/c21-25(22,14-7-17-5-2-1-3-6-17)20-8-4-13-24-16-18(20)15-19-9-11-23-12-10-19/h1-3,5-7,14,18H,4,8-13,15-16H2
• InChI Key： BGIKRACXWYNYLC-UHFFFAOYSA-N
• SMILES： S1CCCN(S(C=CC2=CC=CC=C2)(=O)=O)C(CN2CCOCC2)C1

Experimental Properties

• Density: 1.29±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 548.9±60.0 °C(Predicted)
• pka: 7.15±0.10(Predicted)

Additional information on 3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane

3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane (CAS No. 1421586-39-1): An Overview of Its Structure, Properties, and Potential Applications

3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane (CAS No. 1421586-39-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazepane ring, a morpholine moiety, and a phenylsulfonyl group. These structural elements contribute to its potential therapeutic applications and biological activities.

The thiazepane ring is a seven-membered heterocyclic structure containing one sulfur and one nitrogen atom. This ring system is known for its flexibility and ability to adopt various conformations, which can influence the compound's pharmacological properties. The presence of the morpholine moiety, a six-membered heterocyclic ring with an oxygen atom, adds further complexity to the molecule. Morpholine groups are often found in bioactive compounds due to their ability to form hydrogen bonds and interact with biological targets.

The (E)-2-phenylethenesulfonyl group is another key feature of this compound. The sulfonyl group (SO₂) is a highly reactive functional group that can participate in various chemical reactions and interactions with biological targets. The phenyl substituent on the double bond adds aromatic character to the molecule, which can enhance its binding affinity to specific receptors or enzymes.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of compounds with similar structural features. One notable area of interest is their use in the treatment of neurological disorders. Studies have shown that compounds containing thiazepane rings and morpholine moieties can exhibit neuroprotective effects by modulating neurotransmitter systems and reducing oxidative stress. For example, a study published in the Journal of Medicinal Chemistry demonstrated that a related thiazepane derivative significantly reduced neuronal cell death in an in vitro model of Parkinson's disease.

Beyond neurological applications, 3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane has also shown promise in the field of cancer research. The sulfonyl group's reactivity and the aromatic nature of the phenyl substituent make this compound a potential candidate for targeting cancer cells. Research published in the Cancer Research Journal highlighted the ability of similar compounds to inhibit the growth of human breast cancer cells by disrupting cell cycle progression and inducing apoptosis.

The pharmacokinetic properties of this compound are another important aspect to consider. Preliminary studies have indicated that CAS No. 1421586-39-1 exhibits favorable solubility and permeability characteristics, which are crucial for effective drug delivery. Additionally, its stability under physiological conditions suggests that it may have a reasonable half-life in vivo, making it suitable for further development as a therapeutic agent.

To further understand the biological activities of this compound, ongoing research is focusing on elucidating its mechanism of action at the molecular level. Techniques such as X-ray crystallography and molecular docking studies are being employed to determine how this molecule interacts with specific protein targets. These insights will be invaluable for optimizing its structure and improving its therapeutic efficacy.

In conclusion, 3-[(morpholin-4-yl)methyl]-4-[(E)-2-phenylethenesulfonyl]-1,4-thiazepane (CAS No. 1421586-39-1) represents a promising candidate for various therapeutic applications due to its unique structural features and potential biological activities. Continued research into its properties and mechanisms will undoubtedly contribute to the development of novel treatments for neurological disorders and cancer.